N-(2-(2-(benzylamino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The molecule contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Chemical Reactions Analysis
The chemical reactions involving pyrazole compounds are diverse and depend on the specific substituents present on the pyrazole ring . Without specific information on the compound , it’s difficult to provide a detailed chemical reactions analysis.Scientific Research Applications
Antibacterial Agents and Cytotoxic Activity
Compounds with similar structural features have been synthesized and evaluated for their antibacterial properties, showing promising activity against various bacterial strains, including Staphylococcus aureus and Bacillus subtilis. These studies indicate the potential of such compounds in developing new antibacterial agents. Furthermore, their cytotoxic activity against mammalian cell lines suggests a careful balance between therapeutic potential and toxicity, highlighting the importance of targeted research in medicinal applications (Palkar et al., 2017).
Spectroscopic and Structural Characterisation
Investigations into compounds with similar backbones include detailed spectroscopic and structural characterization, providing a foundation for understanding the physical and chemical properties that could influence their scientific applications. Such studies are crucial for designing compounds with desired properties, such as increased solubility or stability, which are essential for further pharmaceutical and material science applications (Arslan et al., 2015).
Synthesis of Heterocyclic Compounds
Research into the synthesis of heterocyclic compounds using related chemical frameworks showcases the versatility of these molecules in constructing complex structures. This area of study is particularly relevant for developing novel pharmaceuticals, as heterocyclic compounds are common in a variety of drugs. The methodologies employed in these syntheses can provide insights into the potential chemical manipulations and reactions that N-(2-(2-(benzylamino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-difluorobenzamide might undergo, further expanding its application scope (Zhou et al., 2010).
Novel Anticancer Compounds
The development of novel pyrazole with benzo[d]thiazoles containing hydrazinecarboximidamide substituents demonstrates the potential of structurally related compounds in cancer research. These compounds have shown promising anticancer activity, particularly in inducing apoptosis in cancer cells. Such studies illuminate the path for researching N-(2-(2-(benzylamino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-difluorobenzamide as a potential anticancer agent, emphasizing the need for targeted investigation to determine its efficacy and mechanism of action (Liu et al., 2019).
Mechanism of Action
Target of Action
The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known to have a wide range of applications in medicinal chemistry and drug discovery . .
Mode of Action
The mode of action of a compound depends on its structure and the target it interacts with. Pyrazoles can interact with various targets in different ways . Without specific information about this compound’s targets, it’s difficult to describe its exact mode of action.
properties
IUPAC Name |
N-[2-[2-(benzylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-difluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F2N4O2S/c22-16-7-6-14(8-17(16)23)21(29)25-20-15-11-30-12-18(15)26-27(20)10-19(28)24-9-13-4-2-1-3-5-13/h1-8H,9-12H2,(H,24,28)(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBEQPXWMSBLKMF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CC=C3)NC(=O)C4=CC(=C(C=C4)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F2N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-(benzylamino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-difluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.